![molecular formula C17H19N5 B6460419 4-{[4-(6-methylpyridazin-3-yl)piperazin-1-yl]methyl}benzonitrile CAS No. 2549022-72-0](/img/structure/B6460419.png)
4-{[4-(6-methylpyridazin-3-yl)piperazin-1-yl]methyl}benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-{[4-(6-methylpyridazin-3-yl)piperazin-1-yl]methyl}benzonitrile” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
The synthesis of similar compounds often involves multi-step procedures, including the design and characterization of the compounds using various techniques such as mass spectra, 1HNMR, 13CNMR, and X-Ray diffraction analysis .Molecular Structure Analysis
The molecular structure of similar compounds is often characterized by techniques such as IR, 1H NMR, 13C NMR, and mass spectral technique .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve various steps and can be complex .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds can vary widely. Some compounds are solids, while others are liquids. The properties can also be influenced by factors such as the presence of functional groups and the overall structure of the molecule .Scientific Research Applications
- Antibacterial Agents : Researchers explore derivatives of 4-[(6-methylpyridazin-3-yl)oxy]aniline for their antibacterial activity. These compounds could serve as leads for developing new antibiotics .
- Antitubercular Agents : Similar to other piperazine-based molecules, this compound might be evaluated for its anti-tubercular activity against Mycobacterium tuberculosis .
- Antidepressants and Antipsychotics : Piperazine derivatives often play a role in modulating neurotransmitter systems. Researchers investigate their potential as antidepressants or antipsychotics .
Medicinal Chemistry and Drug Development
Neuropharmacology
Mechanism of Action
Target of Action
It’s structurally similar to imatinib , a therapeutic agent used to treat leukemia. Imatinib specifically inhibits the activity of tyrosine kinases .
Mode of Action
Drawing parallels from imatinib, it can be inferred that the compound might bind to its target through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . These interactions could lead to the inhibition of the target’s activity.
Biochemical Pathways
Given its structural similarity to imatinib, it might affect the pathways involving tyrosine kinases . Tyrosine kinases play a crucial role in the modulation of growth signals, thus their inhibition can lead to the control of abnormal cell proliferation.
Result of Action
If it acts similarly to imatinib, its action could lead to the inhibition of abnormal cell proliferation .
Safety and Hazards
properties
IUPAC Name |
4-[[4-(6-methylpyridazin-3-yl)piperazin-1-yl]methyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5/c1-14-2-7-17(20-19-14)22-10-8-21(9-11-22)13-16-5-3-15(12-18)4-6-16/h2-7H,8-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMXMOODVOCDAHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)N2CCN(CC2)CC3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[4-(6-Methylpyridazin-3-yl)piperazin-1-yl]methyl}benzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.